4-amidinoindan-1-one 2/'-amidinohydrazone
4-amidinoindan-1-one 2/'-amidinohydrazone
Sardomozide is a methylglyoxal-bis(guanylhydrazone) (MGBG) derivative with potential antineoplastic and antiviral properties. Sardomozide selectively binds to and inhibits S-adenosylmethionine decarboxylase (SAMDC), an enzyme essential for the biosynthesis of polyamines, such as spermine and spermidine that bind to DNA and play critical roles in cell division, cell differentiation and membrane function. By inhibiting SAMDC, sardomozide reduces the intracellular polyamine concentration, thereby interfering with cell growth and differentiation. In addition, this agent also exhibits anti-HIV effect via suppressing expression of eukaryotic translation initiation factor 5A (eIF-5A), which is essential for retroviral replication.
Brand Name:
Vulcanchem
CAS No.:
149400-88-4
VCID:
VC0129549
InChI:
InChI=1S/C11H14N6/c12-10(13)8-3-1-2-7-6(8)4-5-9(7)16-17-11(14)15/h1-3H,4-5H2,(H3,12,13)(H4,14,15,17)/b16-9+
SMILES:
C1CC(=NN=C(N)N)C2=C1C(=CC=C2)C(=N)N
Molecular Formula:
C11H14N6
Molecular Weight:
230.27 g/mol
4-amidinoindan-1-one 2/'-amidinohydrazone
CAS No.: 149400-88-4
Main Products
VCID: VC0129549
Molecular Formula: C11H14N6
Molecular Weight: 230.27 g/mol
| CAS No. | 149400-88-4 |
|---|---|
| Product Name | 4-amidinoindan-1-one 2/'-amidinohydrazone |
| Molecular Formula | C11H14N6 |
| Molecular Weight | 230.27 g/mol |
| IUPAC Name | (1E)-1-(diaminomethylidenehydrazinylidene)-2,3-dihydroindene-4-carboximidamide |
| Standard InChI | InChI=1S/C11H14N6/c12-10(13)8-3-1-2-7-6(8)4-5-9(7)16-17-11(14)15/h1-3H,4-5H2,(H3,12,13)(H4,14,15,17)/b16-9+ |
| Standard InChIKey | CYPGNVSXMAUSJY-CXUHLZMHSA-N |
| Isomeric SMILES | C1C/C(=N\N=C(N)N)/C2=C1C(=CC=C2)C(=N)N |
| SMILES | C1CC(=NN=C(N)N)C2=C1C(=CC=C2)C(=N)N |
| Canonical SMILES | C1CC(=NN=C(N)N)C2=C1C(=CC=C2)C(=N)N |
| Description | Sardomozide is a methylglyoxal-bis(guanylhydrazone) (MGBG) derivative with potential antineoplastic and antiviral properties. Sardomozide selectively binds to and inhibits S-adenosylmethionine decarboxylase (SAMDC), an enzyme essential for the biosynthesis of polyamines, such as spermine and spermidine that bind to DNA and play critical roles in cell division, cell differentiation and membrane function. By inhibiting SAMDC, sardomozide reduces the intracellular polyamine concentration, thereby interfering with cell growth and differentiation. In addition, this agent also exhibits anti-HIV effect via suppressing expression of eukaryotic translation initiation factor 5A (eIF-5A), which is essential for retroviral replication. |
| Synonyms | 4-AIAH 4-amidinoindan-1-one 2'-amidinohydrazone CGP 48664 CGP 48664A CGP-48664 CGP-48664A SAM 486A SAM486A |
| PubChem Compound | 9576789 |
| Last Modified | Nov 11 2021 |
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